Cas no 725699-03-6 (7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid
• CAS No: 725699-03-6
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• MDL: MFCD04967190
• CID: 3058192
• PubChem ID: 2983756
• Update Time: 2025-04-21

7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2- carboxylic acid
• AKOS000305999
• ALBB-009964
• AN-329/43211128
• 7-(Difluoromethyl)-4,5,6,7-tetrahydro-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• BBL039752
• H25453
• DTXSID301122660
• HMS2452H22
• CS-0262752
• LS-03369
• Z1245633708
• MLS000531882
• CTTKEXLWVWTUEE-UHFFFAOYSA-N
• 7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• 7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• MFCD04967190
• CHEMBL1342020
• 7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• HMS1601G17
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-(difluoromethyl)-4,5,6,7-tetrahydro-5-methyl-
• 725699-03-6
• EN300-83653
• 7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• SMR000136861
• STK349267
• SB85648
• 7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD04967190
• Inchi： 1S/C9H11F2N3O2/c1-4-2-6(8(10)11)14-7(12-4)3-5(13-14)9(15)16/h3-4,6,8,12H,2H2,1H3,(H,15,16)
• InChI Key： QRBDCVYZAXZQLN-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)NC2=CC(C(=O)O)=NN12)F

Computed Properties

• Exact Mass: 231.08193293g/mol
• Monoisotopic Mass: 231.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 434.7±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines